Cas no 1374572-67-4 (5-bromo-4-(trifluoromethyl)-1,3-dihydro-2-benzofuran-1-one)

5-Bromo-4-(trifluoromethyl)-1,3-dihydro-2-benzofuran-1-one is a halogenated benzofuranone derivative with a trifluoromethyl substituent, offering unique reactivity and stability for synthetic applications. The bromo and trifluoromethyl groups enhance its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis, enabling selective functionalization. Its rigid benzofuranone scaffold provides structural diversity for designing bioactive compounds. The electron-withdrawing trifluoromethyl group improves metabolic stability and lipophilicity, making it valuable in medicinal chemistry. This compound is particularly useful in cross-coupling reactions and as a precursor for heterocyclic frameworks. High purity and well-defined reactivity ensure consistent performance in research and industrial applications.

5-bromo-4-(trifluoromethyl)-1,3-dihydro-2-benzofuran-1-one structure

1374572-67-4 structure

Product Name:5-bromo-4-(trifluoromethyl)-1,3-dihydro-2-benzofuran-1-one

CAS No:1374572-67-4

MF:C₉H₄BrF₃O₂

MW:281.026072502136

MDL:MFCD26401727

CID:2124820

PubChem ID:67515653

Update Time:2025-06-07

5-bromo-4-(trifluoromethyl)-1,3-dihydro-2-benzofuran-1-one Chemical and Physical Properties

Names and Identifiers

- 5-bromo-4-(trifluoromethyl)isobenzofuran-1(3H)-one
- 1(3H)-Isobenzofuranone, 5-bromo-4-(trifluoromethyl)-
- SXIXTBZVXWZFMI-UHFFFAOYSA-N
- 5-bromo-4-(trifluoromethyl)-2-benzofuran-1(3H)-one
- 5-bromo-4-(trifluoromethyl)-1,3-dihydro-2-benzofuran-1-one
- MDL： MFCD26401727
- Inchi： 1S/C9H4BrF3O2/c10-6-2-1-4-5(3-15-8(4)14)7(6)9(11,12)13/h1-2H,3H2
- InChI Key： SXIXTBZVXWZFMI-UHFFFAOYSA-N
- SMILES： BrC1C=CC2C(=O)OCC=2C=1C(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 279
Topological Polar Surface Area: 26.3

5-bromo-4-(trifluoromethyl)-1,3-dihydro-2-benzofuran-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-9842501-0.05g	5-bromo-4-(trifluoromethyl)-1,3-dihydro-2-benzofuran-1-one	1374572-67-4	95.0%	0.05g	$484.0	2025-02-21
Enamine	EN300-9842501-0.1g	5-bromo-4-(trifluoromethyl)-1,3-dihydro-2-benzofuran-1-one	1374572-67-4	95.0%	0.1g	$633.0	2025-02-21
Enamine	EN300-9842501-0.25g	5-bromo-4-(trifluoromethyl)-1,3-dihydro-2-benzofuran-1-one	1374572-67-4	95.0%	0.25g	$905.0	2025-02-21
Enamine	EN300-9842501-0.5g	5-bromo-4-(trifluoromethyl)-1,3-dihydro-2-benzofuran-1-one	1374572-67-4	95.0%	0.5g	$1428.0	2025-02-21
Enamine	EN300-9842501-1.0g	5-bromo-4-(trifluoromethyl)-1,3-dihydro-2-benzofuran-1-one	1374572-67-4	95.0%	1.0g	$1829.0	2025-02-21
Enamine	EN300-9842501-2.5g	5-bromo-4-(trifluoromethyl)-1,3-dihydro-2-benzofuran-1-one	1374572-67-4	95.0%	2.5g	$3585.0	2025-02-21
Enamine	EN300-9842501-5.0g	5-bromo-4-(trifluoromethyl)-1,3-dihydro-2-benzofuran-1-one	1374572-67-4	95.0%	5.0g	$5304.0	2025-02-21
Enamine	EN300-9842501-10.0g	5-bromo-4-(trifluoromethyl)-1,3-dihydro-2-benzofuran-1-one	1374572-67-4	95.0%	10.0g	$7866.0	2025-02-21
Enamine	EN300-9842501-1g	5-bromo-4-(trifluoromethyl)-1,3-dihydro-2-benzofuran-1-one	1374572-67-4	95%	1g	$1829.0	2023-09-01
Enamine	EN300-9842501-5g	5-bromo-4-(trifluoromethyl)-1,3-dihydro-2-benzofuran-1-one	1374572-67-4	95%	5g	$5304.0	2023-09-01

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